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Compound of Interest

Compound Name: IDH-305

Cat. No.: B612231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IDH-305 is an orally available, brain-penetrant, and selective inhibitor of mutant isocitrate

dehydrogenase 1 (IDH1).[1][2][3] Specifically, it targets mutations at the R132 residue of IDH1,

which are prevalent in several cancers, including glioma, acute myeloid leukemia (AML),

chondrosarcoma, and cholangiocarcinoma.[4][5] Wild-type IDH1 converts isocitrate to α-

ketoglutarate (α-KG), while the mutant forms of IDH1 gain a neomorphic function, converting α-

KG to the oncometabolite 2-hydroxyglutarate (2-HG).[4][6][7] High levels of 2-HG are

implicated in tumorigenesis through epigenetic dysregulation and altered cellular metabolism.

[5][6] IDH-305 allosterically inhibits mutant IDH1, thereby reducing 2-HG production and

suppressing tumor growth.[5][7]

These application notes provide a detailed protocol for the preparation, storage, and handling

of IDH-305 stock solutions using dimethyl sulfoxide (DMSO) for in vitro research applications.

Physicochemical and Potency Data
The following table summarizes the key quantitative data for IDH-305.
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Property Value Source(s)

Molecular Weight 490.45 g/mol [2][3]

Chemical Formula C₂₃H₂₂F₄N₆O₂ [2][3]

CAS Number 1628805-46-8 [2][3]

Appearance White to off-white solid powder [3]

Solubility in DMSO
≥ 150 mg/mL (approx. 305.84

mM)
[3][8]

IC₅₀ (IDH1 R132H) 27 nM [1][2][3]

IC₅₀ (IDH1 R132C) 28 nM [1][2][3]

IC₅₀ (IDH1 Wild-Type) 6.14 µM [1][2][3]

Cellular IC₅₀ (HCT116-

IDH1R132H/+ cells)
24 nM [1][9]

Storage (Solid Powder)
-20°C for 3 years; 4°C for 2

years
[2][3]

Storage (DMSO Stock

Solution)

-80°C for up to 2 years; -20°C

for up to 1 year
[3]

Experimental Protocols
Materials and Equipment

IDH-305 solid powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.abmole.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.abmole.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.abmole.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.medchemexpress.com/IDH-305.html
https://taiclone.com/unknownerror.php
https://www.selleckchem.com/products/idh-305.html
https://www.abmole.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.selleckchem.com/products/idh-305.html
https://www.abmole.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.selleckchem.com/products/idh-305.html
https://www.abmole.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.selleckchem.com/products/idh-305.html
https://www.selleck.co.jp/products/idh-305.html
https://www.abmole.com/products/idh-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.medchemexpress.com/IDH-305.html
https://www.benchchem.com/product/b612231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Important Consideration: The solubility of IDH-305 can be significantly impacted by moisture-

absorbing DMSO.[1] Always use fresh, anhydrous DMSO from a newly opened bottle for the

best results.

Protocol for Preparing a 100 mM IDH-305 Stock Solution
This protocol describes the preparation of 1 mL of a 100 mM stock solution of IDH-305 in

DMSO. Adjust volumes as needed for your specific experimental requirements.

Pre-weigh Vial: Tare a sterile, dry microcentrifuge tube or vial on a calibrated analytical

balance.

Weigh IDH-305: Carefully weigh 49.05 mg of IDH-305 powder into the tared tube.

Add DMSO: Add 1 mL of fresh, anhydrous DMSO to the tube containing the IDH-305
powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

solid is completely dissolved. The solution should be clear. If precipitation occurs, gentle

warming (e.g., in a 37°C water bath) and/or sonication can be used to aid dissolution.[3][10]

Aliquot for Storage: To avoid repeated freeze-thaw cycles which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile tubes.[10]

Store Properly: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 2 years).[2][3][10]

Visualized Workflows and Pathways
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Preparation Workflow

1. Weigh 49.05 mg
of IDH-305 Powder

2. Add 1 mL of
Anhydrous DMSO

Transfer to sterile tube

3. Vortex/Sonicate
until Dissolved

Ensure complete dissolution

4. Aliquot into
Single-Use Tubes

Avoid freeze-thaw cycles

5. Store at -20°C
or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing IDH-305 stock solution.
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IDH-305 Mechanism of Action
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Caption: IDH-305 inhibits mutant IDH1 to block 2-HG production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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